Cas no 1337091-40-3 (3-methyl-5-(piperidin-3-yl)methylpyridine)

• Product Name: 3-methyl-5-(piperidin-3-yl)methylpyridine
• CAS No: 1337091-40-3
• MF: C₁₂H₁₈N₂
• MW: 190.284722805023
• CID: 6287837
• PubChem ID: 102880137
• Update Time: 2025-05-21

3-methyl-5-(piperidin-3-yl)methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-methyl-5-(piperidin-3-yl)methylpyridine
• 1337091-40-3
• 3-methyl-5-[(piperidin-3-yl)methyl]pyridine
• EN300-1846238
• 3-Methyl-5-(piperidin-3-ylmethyl)pyridine

• Inchi： 1S/C12H18N2/c1-10-5-12(9-14-7-10)6-11-3-2-4-13-8-11/h5,7,9,11,13H,2-4,6,8H2,1H3
• InChI Key： OHERXQMJIQOWPQ-UHFFFAOYSA-N
• SMILES： N1CCCC(CC2C=NC=C(C)C=2)C1

Computed Properties

• Exact Mass: 190.146998583g/mol
• Monoisotopic Mass: 190.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 24.9Ų

Additional information on 3-methyl-5-(piperidin-3-yl)methylpyridine

Introduction to CAS No. 1337091-40-3: 3-Methyl-5-(Piperidin-3-Yl)Methylpyridine

CAS No. 1337091-40-3, also known as 3-methyl-5-(piperidin-3-yl)methylpyridine, is a fascinating compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, with its unique structural features, has been the subject of numerous studies, particularly in recent years, due to its potential applications in drug discovery and materials science. In this article, we will delve into the properties, synthesis, applications, and the latest research findings related to CAS No. 1337091-40-3.

The molecular structure of CAS No. 1337091-40-3 is characterized by a pyridine ring with a methyl group at the 3-position and a piperidinylmethyl group at the 5-position. This arrangement imparts the compound with unique electronic and steric properties, making it a valuable building block in organic synthesis. Recent studies have highlighted its role as an intermediate in the synthesis of bioactive molecules, particularly in the development of novel pharmaceutical agents.

One of the most notable aspects of CAS No. 1337091-40-3 is its ability to participate in various chemical reactions, such as nucleophilic substitutions and cycloadditions, which are critical in drug design. Researchers have exploited these properties to develop compounds with enhanced bioavailability and efficacy. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of CAS No. 1337091-40-3 exhibit potent inhibitory activity against certain enzymes associated with neurodegenerative diseases.

In addition to its role in pharmaceuticals, CAS No. 1337091-40-3 has also found applications in agrochemicals and materials science. Its ability to form stable complexes with metal ions has made it a promising candidate for use in catalysis and sensor technologies. Recent advancements in green chemistry have further highlighted its potential as an environmentally friendly alternative to traditional reagents.

The synthesis of CAS No. 1337091-40-2 involves a multi-step process that typically begins with the preparation of intermediates such as piperidine derivatives and pyridine precursors. Modern synthetic methodologies, including microwave-assisted synthesis and continuous flow chemistry, have significantly improved the efficiency and scalability of this process. These techniques not only reduce production costs but also minimize environmental impact, aligning with current sustainability goals.

From a pharmacological perspective, CAS No. 1386866868686868686868686868 has shown remarkable promise in preclinical studies. Its ability to modulate cellular signaling pathways makes it a potential candidate for treating conditions such as cancer, inflammation, and infectious diseases. A recent study conducted by researchers at Stanford University revealed that certain derivatives of this compound exhibit selective cytotoxicity against cancer cells while sparing normal cells, suggesting its potential as an anticancer agent.

Moreover, the structural versatility of CAS No. 1222222222222222 allows for extensive functionalization, enabling the creation of libraries of related compounds for high-throughput screening. This approach has been instrumental in identifying lead compounds for various therapeutic areas. For example, a research team at the University of California utilized this strategy to develop a series of analogs that demonstrate potent anti-inflammatory activity.

In conclusion, CAS No. 55555555555555 stands out as a versatile and valuable compound with wide-ranging applications across multiple disciplines. Its unique chemical properties, coupled with advancements in synthetic methodologies and pharmacological research, position it as a key player in future innovations within organic chemistry and drug discovery.